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Compound of Interest

Compound Name: 8-Aminoguanine-13C2,15N

Cat. No.: B15556108 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 8-Aminoguanine-13C2,15N.

8-Aminoguanine-13C2,15N is an isotopically labeled compound where specific carbon and

nitrogen atoms have been replaced with their stable, non-radioactive isotopes, 13C and 15N

respectively. This distinction is critical for disposal procedures, as the compound is not

radioactive and does not require specialized handling for radioactive waste.[1] Disposal should

be managed based on the chemical hazards of 8-aminoguanine itself.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the

compound in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

aerosols.

Hazard Identification:
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Hazard Classification Description

Acute Oral Toxicity

While specific data for the labeled compound is

unavailable, related compounds suggest

caution.

Skin Irritation May cause skin irritation upon contact.

Eye Irritation May cause serious eye irritation.

Respiratory Irritation May cause respiratory irritation if inhaled.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of 8-
Aminoguanine-13C2,15N.

1. Waste Identification and Segregation:

Identify: Clearly identify the waste as "8-Aminoguanine-13C2,15N".

Segregate: Do not mix with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste program. It should be segregated as a non-halogenated

organic solid waste.

2. Containerization and Labeling:

Container: Use a designated, leak-proof, and chemically compatible container for solid

chemical waste. Ensure the container is in good condition.[2]

Labeling: Affix a hazardous waste label to the container. The label must include:

The full chemical name: "8-Aminoguanine-13C2,15N"

The words "Hazardous Waste"[2]

Accumulation start date

Associated hazards (e.g., "Irritant")
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3. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[3]

Provide them with the complete chemical name and any available safety data. Never

dispose of chemical waste down the drain or in the regular trash.[4]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for 8-Aminoguanine-
13C2,15N.
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Disposal Workflow for 8-Aminoguanine-13C2,15N

Step 1: Identify & Segregate Waste

Step 2: Use Labeled, Compatible Container

Containerize

Step 3: Store in Designated Area

Secure

Step 4: Contact EHS for Disposal

Schedule Pickup

Properly Disposed Waste

Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 8-Aminoguanine-13C2,15N.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of 8-Aminoguanine-13C2,15N, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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